N-{4-[(cyclopropylcarbonyl)amino]butyl}cyclopropanecarboxamide

• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.3 g/mol
• IUPAC Name: N-[4-(cyclopropanecarbonylamino)butyl]cyclopropanecarboxamide
• InChI: InChI=1S/C12H20N2O2/c15-11(9-3-4-9)13-7-1-2-8-14-12(16)10-5-6-10/h9-10H,1-8H2,(H,13,15)(H,14,16)
• InChI Key: VLDHMJYXWBHLRQ-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)NCCCCNC(=O)C2CC2

Description

N-{4-[(cyclopropylcarbonyl)amino]butyl}cyclopropanecarboxamide, also known as CPCCOEt, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a selective antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1), which is involved in several neurological disorders. In

Mechanism of Action

N-{4-[(cyclopropylcarbonyl)amino]butyl}cyclopropanecarboxamide is a selective antagonist of the mGluR1 receptor, which is a G protein-coupled receptor that is involved in several neurological processes. The activation of mGluR1 can lead to the release of glutamate, which can cause excitotoxicity and neuronal damage. This compound binds to the mGluR1 receptor and prevents its activation, thereby reducing the release of glutamate and preventing neuronal damage.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can reduce the release of glutamate and prevent excitotoxicity, which can lead to neuronal damage. This compound also has neuroprotective effects and can prevent neuronal death caused by various insults, including oxidative stress and inflammation. Additionally, this compound has been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

N-{4-[(cyclopropylcarbonyl)amino]butyl}cyclopropanecarboxamide has several advantages for lab experiments. It is a selective antagonist of the mGluR1 receptor and does not affect other glutamate receptors, which can help researchers study the specific effects of mGluR1 inhibition. This compound is also stable and can be easily synthesized, which makes it a useful tool for studying the role of mGluR1 in various neurological disorders. However, this compound has some limitations. It has poor solubility in water, which can make it difficult to administer in vivo. Additionally, this compound has low bioavailability, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on N-{4-[(cyclopropylcarbonyl)amino]butyl}cyclopropanecarboxamide. One potential direction is to investigate its potential use in treating addiction, depression, and anxiety disorders. This compound has been shown to have anxiolytic and antidepressant effects, and further research could explore its potential as a therapeutic agent for these disorders. Additionally, research could investigate the use of this compound in combination with other drugs to enhance its effectiveness. Finally, further research could explore the potential use of this compound in treating other neurological disorders, such as Huntington's disease and multiple sclerosis.

Synthesis Methods

N-{4-[(cyclopropylcarbonyl)amino]butyl}cyclopropanecarboxamide can be synthesized by reacting cyclopropanecarbonyl chloride with N-(4-aminobutyl)cyclopropanecarboxamide in the presence of triethylamine. The resulting product is then treated with ethanol to obtain this compound as a white crystalline solid.

Scientific Research Applications

N-{4-[(cyclopropylcarbonyl)amino]butyl}cyclopropanecarboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including Parkinson's disease, Alzheimer's disease, and epilepsy. It has been shown to have neuroprotective effects and can prevent neuronal damage caused by excitotoxicity. This compound has also been investigated for its potential use in treating addiction, depression, and anxiety disorders.